Cas no 76985-10-9 ((R)-2-((tert-Butoxycarbonyl)amino)-3-(naphthalen-2-yl)propanoic acid)
76985-10-9 structure
Product Name:(R)-2-((tert-Butoxycarbonyl)amino)-3-(naphthalen-2-yl)propanoic acid
CAS No:76985-10-9
MF:C18H21NO4
MW:315.36364531517
MDL:MFCD00076900
CID:59851
PubChem ID:2734481
Update Time:2025-04-18
(R)-2-((tert-Butoxycarbonyl)amino)-3-(naphthalen-2-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Boc-3-(2-Naphthyl)-D-alanine
- Boc-D-2-Naphthylalanine
- Boc-D-2-Nal-OH
- N-tert-Butoxycarbonyl-2-naphthyl-D-alanine
- N-Boc-2-(2-naphthyl)-D-alanine
- N-(tert-Butoxycarbonyl)-3-(2-naphthyl)-D-alanine
- Boc-D-2Nal-OH
- Boc-D-2-Nal-OHBoc-3-(2-Naphthyl)-D-Alanine
- (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-naphthalen-2-ylpropanoic acid
- (R)-α-(Boc-amino)-2-naphthalenepropionic Acid
- N-Boc-3-(2-naphthyl)-D-alanine
- (R)-α-tert-Butoxycarbonylamino-2-naphthalenepropionic Acid
- N-Boc-3-(2-naphthyl)-L-alanine
- (2R)-2-(tert-Butoxycarbonylamino)-3-(2-naphthyl)propionic acid
- (R)-2-((tert-butoxycarbonyl)amino)-3-(naphthalen-2-yl)propanoic acid
- (R)-2-(tert-butoxycarbonylamino)-3-(naphthalen-2-yl)propanoic acid
- Boc-2-Nal-OH
- Boc-D-3-(2-Naphthyl)-alanine
- N-Boc-3-
- (2R)-2-tert-Butoxycarbonylamino-3-(2-naphthyl)propionic acid
- (2R)-2-({[(1,1-dimethylethyl)oxy]carbonyl}amino)-3-naphthalen-2-ylpropanoic acid
- MFCD00076900
- URKWHOVNPHQQTM-OAHLLOKOSA-N
- AM83703
- (R)-alpha-tert-Butoxycarbonylamino-2-naphthalenepropionic Acid
- FD10531
- A838927
- AC-7946
- PD196585
- B3616
- DTXSID10370327
- (R)-N-BOC-2-Naphthylalanine
- N-Boc 3-(2-naphthyl)-D-alanine
- AKOS015909903
- (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(naphthalen-2-yl)propanoic acid
- EN300-2010703
- 3-NAPHTH-2-YL-D-ALANINE, N-BOC PROTECTED
- SCHEMBL3821361
- HY-W008489
- (R)-2-(tert-Butoxycarbonylamino)-3-(naphthalen-2-yl)propanoic acid (Boc-D-2Nal-OH)
- M03151
- (R)-alpha-(Boc-amino)-2-naphthalenepropionic Acid
- (2R)-2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-naphthalen-2-ylpropanoic acid;
- CS-0046078
- DS-15333
- Boc-D-2-Nal-OH, >=97.0% (HPLC)
- 76985-10-9
- BOC-D-ALA(2-NAPH)-OH
- CS-W008489
- (2R)-2-[(tert-butoxycarbonyl)amino]-3-(naphthalen-2-yl)propanoic acid
- (alphaR)-alpha-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-naphthalenepropanoic Acid; (R)-2-[(tert-Butoxycarbonyl)amino]-3-(naphthalen-2-yl)propionic Acid; BOC-(2-naphthyl)-D-alanine; N-(tert-Butoxycarbonyl)-3-(2-naphthyl)-D-alanine
- (R)-2-((tert-Butoxycarbonyl)amino)-3-(naphthalen-2-yl)propanoic acid
-
- MDL: MFCD00076900
- Inchi: 1S/C18H21NO4/c1-18(2,3)23-17(22)19-15(16(20)21)11-12-8-9-13-6-4-5-7-14(13)10-12/h4-10,15H,11H2,1-3H3,(H,19,22)(H,20,21)/t15-/m1/s1
- InChI Key: URKWHOVNPHQQTM-OAHLLOKOSA-N
- SMILES: O(C(N[C@@H](C(=O)O)CC1C=CC2C=CC=CC=2C=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 315.14700
- Monoisotopic Mass: 315.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 429
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 3.8
- Topological Polar Surface Area: 75.6
Experimental Properties
- Color/Form: Off white powder.
- Density: 1.2164 (rough estimate)
- Melting Point: 95°C(dec.)(lit.)
- Boiling Point: 512.2°C at 760 mmHg
- Flash Point: 263.6 °C
- Refractive Index: 1.5740 (estimate)
- PSA: 75.63000
- LogP: 3.75110
- Specific Rotation: -45 º (c=1% in ethanol)
- Optical Activity: [α]20/D −45±2°, c = 1% in ethanol
- Solubility: Not determined
(R)-2-((tert-Butoxycarbonyl)amino)-3-(naphthalen-2-yl)propanoic acid Security Information
- Hazard Statement: H315-H319-H335
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S24/25
-
Hazardous Material Identification:
- Safety Term:S22-S24/25
- HazardClass:IRRITANT
- Storage Condition:Sealed in dry,2-8°C
(R)-2-((tert-Butoxycarbonyl)amino)-3-(naphthalen-2-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM100561-25g |
Boc-3-(2-Naphthyl)-D-alanine |
76985-10-9 | 98% | 25g |
$138 | 2021-06-09 | |
| Chemenu | CM100561-100g |
Boc-3-(2-Naphthyl)-D-alanine |
76985-10-9 | 98% | 100g |
$407 | 2021-06-09 | |
| Fluorochem | M03151-1g |
Boc-3-(2-Naphthyl)-D-alanine |
76985-10-9 | >99% | 1g |
£11.00 | 2022-02-28 | |
| Fluorochem | M03151-5g |
Boc-3-(2-Naphthyl)-D-alanine |
76985-10-9 | >99% | 5g |
£27.00 | 2022-02-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B803204-1g |
Boc-3-(2-naphthyl)-D-alanine |
76985-10-9 | 99% | 1g |
¥89.00 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B803204-5g |
Boc-3-(2-naphthyl)-D-alanine |
76985-10-9 | 99% | 5g |
¥287.00 | 2022-09-02 | |
| AAPPTec | UBF205-5g |
Boc-D-2-Nal-OH |
76985-10-9 | 5g |
$145.00 | 2024-07-20 | ||
| AAPPTec | UBF205-25g |
Boc-D-2-Nal-OH |
76985-10-9 | 25g |
$540.00 | 2024-07-20 | ||
| Apollo Scientific | OR14599-5g |
3-Naphth-2-yl-D-alanine, N-BOC protected |
76985-10-9 | 5g |
£26.00 | 2025-02-19 | ||
| Apollo Scientific | OR14599-25g |
3-Naphth-2-yl-D-alanine, N-BOC protected |
76985-10-9 | 25g |
£108.00 | 2025-02-19 |
(R)-2-((tert-Butoxycarbonyl)amino)-3-(naphthalen-2-yl)propanoic acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
76985-10-9 ((R)-2-((tert-Butoxycarbonyl)amino)-3-(naphthalen-2-yl)propanoic acid) Related Products
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